5,6-Dihydrobenzo[b][1]benzazepin-11-yl-(2-fluorophenyl)methanone
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Description
5,6-Dihydrobenzo[b][1]benzazepin-11-yl-(2-fluorophenyl)methanone is a useful research compound. Its molecular formula is C21H16FNO and its molecular weight is 317.363. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
Anticonvulsant Agents : A study on the design and synthesis of related compounds has highlighted their potential as sodium channel blockers and anticonvulsant agents. The research found specific derivatives showing potent efficacy in anticonvulsant activities through the maximal electroshock (MES) test, suggesting a possible mechanism of action on sodium channels (S. Malik & S. Khan, 2014).
Antimicrobial Activity : Another study synthesized fluorine-containing compounds similar in structure and evaluated their antibacterial and antifungal activities. Certain derivatives demonstrated promising activities against bacteria such as Staphylococcus aureus and Escherichia coli, indicating their potential as antimicrobial agents (Amol V. Gadakh et al., 2010).
Antioxidant and Antimicrobial Properties : Research involving the synthesis of novel compounds, including those with bromine and fluorine substitutions, explored their antioxidant and antimicrobial activities. These studies underscore the capacity of such compounds to act as significant antioxidants, with potential implications in the development of therapeutic agents (Yasin Çetinkaya et al., 2012).
Antitumor Applications : Studies have also focused on the antitumor properties of fluorinated benzothiazoles, demonstrating potent cytotoxicity against various cancer cell lines. This research suggests the therapeutic potential of such compounds in cancer treatment, highlighting the importance of structural modifications to enhance biological activity (I. Hutchinson et al., 2001).
Properties
IUPAC Name |
5,6-dihydrobenzo[b][1]benzazepin-11-yl-(2-fluorophenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16FNO/c22-18-10-4-3-9-17(18)21(24)23-19-11-5-1-7-15(19)13-14-16-8-2-6-12-20(16)23/h1-12H,13-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQAHUGWTXLAVGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2N(C3=CC=CC=C31)C(=O)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.